Cas no 1353972-15-2 ([Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid)
[Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
- 2-(Cyclopropyl((1-methylpyrrolidin-2-yl)methyl)amino)acetic acid
- (S)-2-(Cyclopropyl((1-methylpyrrolidin-2-yl)methyl)amino)acetic acid
- AM93770
- [Cyclopropyl-(1-methylpyrrolidin-2-ylmethyl)amino]acetic acid
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- Inchi: 1S/C11H20N2O2/c1-12-6-2-3-10(12)7-13(8-11(14)15)9-4-5-9/h9-10H,2-8H2,1H3,(H,14,15)
- InChI Key: IWRMCXUMCZJLNK-UHFFFAOYSA-N
- SMILES: OC(CN(CC1CCCN1C)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 241
- Topological Polar Surface Area: 43.8
[Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082449-500mg |
Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid |
1353972-15-2 | 500mg |
£694.00 | 2022-03-01 |
[Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on [Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-acetic acid
Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic Acid: A Comprehensive Overview
Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid, also known by its CAS number 1353972-15-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a pyrrolidine ring, and an amino-acetic acid moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The cyclopropyl group is a three-membered cyclic alkane that imparts significant steric and electronic effects to the molecule. This group is known for its ability to modulate the conformational flexibility and binding properties of the compound, making it an attractive scaffold for drug design. The pyrrolidine ring, on the other hand, is a five-membered heterocyclic amine that is commonly found in natural products and synthetic compounds with diverse biological activities. The presence of the methyl substituent on the pyrrolidine ring further enhances the lipophilicity and stability of the molecule.
The amino-acetic acid moiety, also known as glycine, is a simple amino acid that plays a crucial role in protein synthesis and various biological processes. In the context of Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid, this functional group contributes to the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.
Recent studies have highlighted the potential of Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The unique combination of its structural elements allows it to interact with key inflammatory mediators, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid has also been investigated for its potential neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can effectively protect neurons from oxidative stress and neurodegeneration. These findings suggest that it may have therapeutic applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.
In clinical trials, Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid has demonstrated promising results in phase I and II studies. These trials have focused on evaluating its safety, tolerability, and efficacy in various patient populations. The data collected from these trials have provided valuable insights into the compound's mechanism of action and potential therapeutic benefits.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid. Ongoing studies are exploring its interactions with specific molecular targets and signaling pathways to identify new avenues for drug development.
In conclusion, Cyclopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino-acetic acid (CAS 1353972-15-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutics for a range of diseases. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.
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